Cas no 1805262-45-6 (Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate
• CAS No: 1805262-45-6
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892850
• Update Time: 2025-05-22

Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-7(15)2-4-5(12)3-6(14(16)17)13-8(4)9(10)11/h3,9H,2H2,1H3
• InChI Key： FJOUHPJZKPPSBU-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate (CAS No. 1805262-45-6)

Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate (CAS No. 1805262-45-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a difluoromethyl group, an iodo substituent, and a nitro group on a pyridine ring, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₇F₂INO₄, reflects its complex yet strategically functionalized architecture, which is pivotal for modern drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely investigated for cancer treatment. The presence of the difluoromethyl group enhances metabolic stability, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in medicinal chemistry and catalysis research.

The synthesis of Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate typically involves multi-step protocols, including halogenation and esterification, which are frequently discussed in organic synthesis forums and patent literature. Its CAS No. 1805262-45-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Given the rising interest in green chemistry, efforts to optimize its production with atom-efficient methods or biocatalytic routes are also gaining traction, aligning with the industry's shift toward environmentally friendly processes.

From an analytical perspective, Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate is characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for applications in high-throughput screening and preclinical studies. The compound's nitro group further enables its use in photoaffinity labeling, a technique increasingly employed in proteomics and drug target identification.

Beyond pharmaceuticals, Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate finds niche applications in material science, particularly in designing organic electronic materials and liquid crystals. Its electron-withdrawing groups contribute to tunable electronic properties, a key focus area for researchers developing next-generation OLEDs and sensors. This interdisciplinary relevance underscores its value across life sciences and advanced materials, topics frequently searched in academic and industrial circles.

In summary, Methyl 2-(difluoromethyl)-4-iodo-6-nitropyridine-3-acetate (CAS No. 1805262-45-6) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted utility—from drug discovery to functional materials—positions it as a compound of enduring interest. As the scientific community continues to explore structure-activity relationships and sustainable synthesis, this pyridine derivative will likely remain at the forefront of cutting-edge chemistry.